Cas no 2138061-79-5 (4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138061-79-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5999627
• PubChem ID: 165491732
• Update Time: 2025-10-29

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol
• 2138061-79-5
• EN300-1155919

• Inchi： 1S/C11H17N3O/c1-3-9-4-6-11(15,7-5-9)10-8-12-13-14(10)2/h4,6,8-9,15H,3,5,7H2,1-2H3
• InChI Key： BWJGJDQZEBTRCB-UHFFFAOYSA-N
• SMILES： OC1(C2=CN=NN2C)C=CC(CC)CC1

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol

Chemical Profile of 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138061-79-5)

4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol, identified by its Chemical Abstracts Service number 2138061-79-5, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry due to its unique pharmacophoric features. This molecule belongs to the class of triazole-containing heterocycles, which are widely recognized for their broad spectrum of biological activities. The presence of a cyclohexene moiety combined with an ethyl substituent at the 4-position and a 1-methylated triazole ring at the 1-position introduces distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The cyclohexene backbone provides a flexible scaffold that can interact with biological targets in multiple ways, while the triazole ring serves as a key pharmacophore known for its ability to modulate enzyme activity and receptor binding. The 1-methyl substitution on the triazole ring further enhances the compound's metabolic stability and bioavailability, which are critical factors in pharmaceutical development. This combination of structural elements suggests potential applications in treating various therapeutic conditions where modulation of biological pathways is required.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction modes of such compounds with biological targets. Studies indicate that molecules featuring the triazole-cyclohexene motif may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). Additionally, the ethyl substituent at the 4-position of the cyclohexene ring may enhance solubility and membrane permeability, improving oral bioavailability—a crucial consideration in drug design.

In vitro studies have begun to explore the pharmacological potential of 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol by assessing its interaction with relevant protein targets. Preliminary results suggest that this compound may exhibit modest inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The triazole moiety, in particular, has been shown to disrupt protein-protein interactions by binding to hydrophobic pockets or active sites, thereby modulating signaling cascades. Further research is needed to elucidate the precise mechanisms of action and optimize lead structures for clinical translation.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The integration of multiple functional groups—such as the cyclohexene double bond, ethyl group, and triazole ring—requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the construction of complex heterocyclic frameworks. These approaches not only improve efficiency but also allow for rapid exploration of structural analogs to enhance potency and selectivity.

The growing interest in triazole-based therapeutics stems from their versatility and well-documented biological activity. Derivatives of this class have shown promise in treating infections caused by resistant bacteria, inflammation-related diseases, and even certain types of cancer. The incorporation of a cyclohexene scaffold into triazole derivatives introduces additional conformational flexibility, which can be exploited to fine-tune interactions with biological targets. This structural diversity makes 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohex-2-en-1-ol a valuable scaffold for medicinal chemists seeking novel drug candidates.

As computational tools continue to evolve, virtual screening techniques are being leveraged to identify potential hits from large compound libraries before experimental validation. This high-throughput approach has accelerated the discovery process by prioritizing compounds with favorable physicochemical properties and predicted target interactions. In silico models have been developed to assess parameters such as ligand efficiency (LE), ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles, and binding affinity using molecular dynamics simulations and quantum mechanical calculations. Such simulations provide critical insights into how modifications to 4-ethyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)cyclohexenewenol might enhance its therapeutic potential.

The development of new synthetic routes has also contributed to the accessibility of this compound for research purposes. Techniques such as palladium-catalyzed borylation followed by Suzuki-Miyaura coupling allow for modular construction of complex triazole-containing scaffolds with high precision. These methods enable chemists to rapidly generate libraries of analogs while maintaining regioselectivity—a key advantage in lead optimization efforts. Moreover, advances in green chemistry principles have encouraged the adoption of solvent-free reactions or biocatalytic transformations to minimize environmental impact without compromising yield or purity.

Future directions in studying 4-(ethy lcyclohexenewenol) featuring a methylated triazole group include exploring its potential as an antiviral agent or immunomodulator, given its structural similarity to known bioactive molecules that target viral proteases or inflammatory cytokines. Collaborative efforts between synthetic chemists and biologists are essential for validating these hypotheses through rigorous experimental testing. Preclinical studies will be necessary to evaluate pharmacokinetic profiles thoroughly before advancing into human trials if promising results are observed.

In conclusion,4 - ethyl - 7( 7 - methyl - 7H - 7 , 8 ,9 - triazolo ) -6 - cyclohepten -6 - ol ( CAS NO .21380617959 ) represents an intriguing example how combining structural complexity with well-established pharmacophores can yield novel therapeutic agents . Its unique combination o f functional groups , coupled w ith recent innovations i n synthetic chemistry , make s it an exciting prospect f or further exploration i n drug discovery . While more research is needed t o fully understand i ts mechanis ms o f action , preliminary data suggest s pote ntial applicati ons i n treati ng diverse medici nal conditi ons . As our understanding o f biologi cal targets advances , so too wi ll our abi lity t o harness structur al diversity t o create effective therapeutics like thi s one . p >